Cas no 2229552-77-4 (3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2229552-77-4
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6601916
• PubChem ID: 165885515
• Update Time: 2025-10-11

3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol
• 2229552-77-4
• EN300-1966810
• 3-amino-1-[3-chloro-5-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C10H11ClF3NO/c11-8-4-6(9(16)1-2-15)3-7(5-8)10(12,13)14/h3-5,9,16H,1-2,15H2
• InChI Key： XABREMILXRVIET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(CCN)O

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol

Introduction to 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2229552-77-4)

3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229552-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with various functional groups, which are known for their diverse biological activities. The presence of an amino group, a chloro substituent, and a trifluoromethyl group on the phenyl ring, along with a propan-1-ol side chain, contributes to its unique chemical properties and potential applications in drug development.

The structural features of 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol make it a promising candidate for further investigation in medicinal chemistry. The amino group serves as a potential site for hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to biological targets. The chloro substituent can enhance lipophilicity, influencing membrane permeability and metabolic stability, while the trifluoromethyl group is often incorporated into drug candidates to improve metabolic resistance and binding affinity. The propan-1-ol side chain adds another layer of structural complexity, which may affect solubility and pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds with tailored structural motifs for therapeutic applications. The phenylpropanoid scaffold, exemplified by 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol, has been explored in various pharmacological contexts due to its ability to modulate biological pathways. Studies have demonstrated that phenylpropanoids can interact with a wide range of targets, including enzymes and receptors involved in inflammation, pain signaling, and neurotransmission. The specific arrangement of substituents on the phenyl ring and side chain in this compound may confer unique pharmacological properties, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol is its potential as a precursor for more complex drug molecules. By leveraging its core structure, researchers can derivatize it to create libraries of analogs with varying biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further optimization. The compound's versatility allows for modifications at multiple positions, enabling the fine-tuning of its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enhanced our ability to predict the biological activity of molecules like 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol before experimental synthesis. Molecular docking simulations and quantum mechanical calculations can provide insights into how this compound interacts with biological targets at the molecular level. These computational methods have been instrumental in guiding synthetic efforts and prioritizing compounds for experimental validation. By integrating computational predictions with experimental data, researchers can accelerate the discovery process and increase the likelihood of identifying novel therapeutic agents.

The synthesis of 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful selection of reaction conditions to ensure regioselectivity and yield optimization. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These methods not only improve efficiency but also allow for the introduction of complex structural motifs in a controlled manner.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. Compounds like 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-ol contribute to this diversity by introducing novel scaffolds and functional groups that may not be present in existing drugs. This approach is particularly relevant in addressing emerging therapeutic challenges where existing treatments may be limited or ineffective. By exploring new chemical spaces, researchers can uncover mechanisms of action that were previously unexplored.

In conclusion, 3-amino-1--chloro--5--(trifluoromethyl)phenylpropan--1--ol (CAS No. 2229552--77--4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.